Cas no 825628-50-0 (1-Butanol, 2-[(trifluoromethyl)thio]-)

• Product Name: 1-Butanol, 2-[(trifluoromethyl)thio]-
• CAS No: 825628-50-0
• MF: C₅H₉F₃OS
• MW: 174.184571027756
• CID: 688387
• PubChem ID: 71418139
• Update Time: 2025-04-19

1-Butanol, 2-[(trifluoromethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanol, 2-[(trifluoromethyl)thio]-
• 2-(trifluoromethylsulfanyl)butan-1-ol
• 2-[(Trifluoromethyl)sulfanyl]butan-1-ol
• 825628-50-0
• DTXSID70837466

• Inchi： 1S/C5H9F3OS/c1-2-4(3-9)10-5(6,7)8/h4,9H,2-3H2,1H3
• InChI Key： BCCIHSDNTYNLDE-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C(CO)CC

Computed Properties

• Exact Mass: 174.03262057g/mol
• Monoisotopic Mass: 174.03262057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 93.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 45.5Ų